Cas no 126987-75-5 (5-Quinoxalinamine,3-ethyl-2-methyl-)
126987-75-5 structure
Product Name:5-Quinoxalinamine,3-ethyl-2-methyl-
CAS No:126987-75-5
MF:C11H13N3
MW:187.241021871567
CID:103279
PubChem ID:14515143
Update Time:2025-04-18
5-Quinoxalinamine,3-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinoxalinamine,3-ethyl-2-methyl-
- 3-ETHYL-2-METHYLQUINOXALIN-5-AMINE
- 5-Quinoxalinamine,3-ethyl-2-methyl-(9CI)
- DTXSID60561187
- 126987-75-5
-
- Inchi: 1S/C11H13N3/c1-3-9-7(2)13-10-6-4-5-8(12)11(10)14-9/h4-6H,3,12H2,1-2H3
- InChI Key: ATTOPEVGIMIWCQ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2N=C(C)C=1CC)N
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 1.8
- Topological Polar Surface Area: 51.8Ų
5-Quinoxalinamine,3-ethyl-2-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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